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Compound of Interest

Compound Name: 2'4',6'-Trimethoxyacetophenone

Cat. No.: B1218526

An In-depth Technical Guide to 2',4',6'-Trimethoxyacetophenone

This guide provides comprehensive information on the chemical properties, synthesis, and
applications of 2',4',6'-Trimethoxyacetophenone, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

2',4',6'-Trimethoxyacetophenone is a substituted acetophenone that serves as a key
intermediate in the synthesis of various organic compounds, particularly chalcones and
flavonoids, which are investigated for their potential pharmacological activities.

Quantitative Data Summary

The fundamental molecular and physical properties of 2',4',6'-Trimethoxyacetophenone are
summarized in the table below for quick reference.
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Property Value Citations
Molecular Formula C11H1404 [1112][3]
Molecular Weight 210.23 g/mol [11[2][3]
CAS Number 832-58-6 [3]
Appearance Pale crearn to cream to pale 2]

brown solid
Melting Point 98-102 °C [1][3]
Solubility Soluble in chloroform [1]

Experimental Protocols

Detailed methodologies for the synthesis of 2',4',6'-Trimethoxyacetophenone and its

subsequent use in the preparation of chalcone derivatives are outlined below.

Synthesis of 2',4',6'-Trimethoxyacetophenone

One common method for the preparation of 2',4',6'-Trimethoxyacetophenone involves the

Friedel-Crafts acylation of 1,3,5-trimethoxybenzene.

Materials:

e 1,3,5-trimethoxybenzene

o Acetyl chloride (CHsCOCI)

e Aluminum chloride (AICI3)

e Dichloromethane (CH2Cl2)

e 10% Sodium hydroxide (NaOH) solution

e Brine

e Anhydrous sodium sulfate (Na2S0a4)
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« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

e A solution of 1,3,5-trimethoxybenzene in dichloromethane is cooled to 0 °C in an ice bath.

e Anhydrous aluminum chloride is added to the cooled solution, followed by the slow addition
of acetyl chloride.

e The reaction mixture is stirred for a period of 2 hours, allowing the acylation to proceed.

« After stirring, the reaction is quenched by the careful addition of a 10% aqueous solution of
sodium hydroxide.

e The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure.

e The resulting crude product is purified by column chromatography on silica gel, using a
mixture of hexane and ethyl acetate as the eluent, to yield pure 2',4',6'-
Trimethoxyacetophenone as a white solid.[4]

Synthesis of Chalcones from 2',4',6'-
Trimethoxyacetophenone

Chalcones are synthesized from 2',4',6'-Trimethoxyacetophenone via a Claisen-Schmidt
condensation reaction with an appropriate aromatic aldehyde.[5]

Materials:
e 2'4'6'-Trimethoxyacetophenone

e Substituted aromatic aldehyde (e.g., 4-nitrobenzaldehyde)
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e Methanol

e 40% (w/v) Sodium hydroxide (NaOH) aqueous solution

Procedure:

A mixture of 2',4',6'-Trimethoxyacetophenone (10 mmol) and a substituted benzaldehyde
(20 mmol) is prepared in methanol (20 mL) and stirred at room temperature.[5]

e A 40% (w/v) aqueous solution of sodium hydroxide (3 mL) is added slowly to the mixture.[5]

e The reaction mixture is stirred overnight, and the progress of the reaction is monitored by
Thin Layer Chromatography (TLC).[5]

» Upon completion, the reaction mixture is worked up, which may involve neutralization and
extraction, to isolate the crude chalcone product.

e The crude product is then purified, typically by crystallization or silica gel flash
chromatography, to obtain the pure chalcone derivative.[5]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of a chalcone derivative
starting from 2',4',6'-Trimethoxyacetophenone.
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Caption: Workflow for the Claisen-Schmidt synthesis of chalcones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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